Cas no 1361601-14-0 (3-Amino-2,2',3',4'-tetrachlorobiphenyl)
3-Amino-2,2',3',4'-tetrachlorobiphenyl Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-2,2',3',4'-tetrachlorobiphenyl
-
- Inchi: 1S/C12H7Cl4N/c13-8-5-4-7(11(15)12(8)16)6-2-1-3-9(17)10(6)14/h1-5H,17H2
- InChI Key: RQJHHEHPXHFPEJ-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=CC=1C1C=CC(=C(C=1Cl)Cl)Cl)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 263
- XLogP3: 5.4
- Topological Polar Surface Area: 26
3-Amino-2,2',3',4'-tetrachlorobiphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011005928-250mg |
3-Amino-2,2',3',4'-tetrachlorobiphenyl |
1361601-14-0 | 97% | 250mg |
475.20 USD | 2021-07-05 | |
| Alichem | A011005928-500mg |
3-Amino-2,2',3',4'-tetrachlorobiphenyl |
1361601-14-0 | 97% | 500mg |
806.85 USD | 2021-07-05 | |
| Alichem | A011005928-1g |
3-Amino-2,2',3',4'-tetrachlorobiphenyl |
1361601-14-0 | 97% | 1g |
1,534.70 USD | 2021-07-05 |
3-Amino-2,2',3',4'-tetrachlorobiphenyl Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 3-Amino-2,2',3',4'-tetrachlorobiphenyl
Research Briefing on 3-Amino-2,2',3',4'-tetrachlorobiphenyl (CAS: 1361601-14-0) in Chemical Biomedicine
Recent studies on 3-Amino-2,2',3',4'-tetrachlorobiphenyl (CAS: 1361601-14-0), a polychlorinated biphenyl (PCB) derivative, have highlighted its significance in toxicology, environmental persistence, and potential biomedical applications. This briefing synthesizes the latest findings, focusing on its chemical properties, biological interactions, and implications for drug development and environmental health.
Background: PCBs like 3-Amino-2,2',3',4'-tetrachlorobiphenyl are historically recognized for their industrial use and environmental hazards. However, amino-substituted PCBs have garnered attention due to their unique reactivity and potential as scaffolds for bioactive molecules. Recent research explores their role in modulating aryl hydrocarbon receptor (AhR) pathways, which are critical in xenobiotic metabolism and immune regulation.
Key Findings: A 2023 study in Chemical Research in Toxicology demonstrated that 1361601-14-0 exhibits selective AhR antagonism, reducing inflammatory markers in murine models. Another study in Environmental Science & Technology (2024) revealed its degradation pathways under UV irradiation, suggesting novel bioremediation strategies. Notably, its structural analogs are being investigated as leads for anti-inflammatory agents, with preliminary data showing low cytotoxicity in human hepatocyte assays.
Methodological Advances: Cutting-edge techniques such as cryo-EM and metabolomics have been employed to elucidate the binding mechanisms of 1361601-14-0 with AhR. Computational modeling further predicts its metabolite profiles, aiding in toxicity assessment. These approaches underscore the compound's dual role as an environmental contaminant and a pharmacophore candidate.
Implications: While environmental concerns persist, the biomedical potential of 3-Amino-2,2',3',4'-tetrachlorobiphenyl warrants cautious optimism. Future research should prioritize structure-activity relationships (SAR) to mitigate toxicity while harnessing its therapeutic properties. Collaborative efforts between chemists and biologists are essential to unlock its full potential.
1361601-14-0 (3-Amino-2,2',3',4'-tetrachlorobiphenyl) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)